Cas no 1595973-38-8 (2-cyclobutylcyclobutan-1-amine)

• Product Name: 2-cyclobutylcyclobutan-1-amine
• CAS No: 1595973-38-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD28246580
• CID: 5249687
• PubChem ID: 91663059
• Update Time: 2025-06-07

2-cyclobutylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclobutyl]-2-amine
• 2-cyclobutylcyclobutan-1-amine

• MDL： MFCD28246580
• Inchi： 1S/C8H15N/c9-8-5-4-7(8)6-2-1-3-6/h6-8H,1-5,9H2
• InChI Key： FCDCYVAHYWSBAR-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)CCC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-cyclobutylcyclobutan-1-amine

Introduction to 2-cyclobutylcyclobutan-1-amine (CAS No. 1595973-38-8)

2-cyclobutylcyclobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1595973-38-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amine features a unique structural framework consisting of two interconnected cyclobutane rings, with an amine substituent at the 1-position of one ring and a cyclobutyl group at the 2-position of the other. Such a molecular architecture has garnered considerable attention due to its potential applications in drug discovery and material science.

The compound’s structural motif, characterized by its rigid bicyclic system, makes it an intriguing candidate for exploring novel pharmacophores. The presence of both cyclobutyl and amine functional groups introduces diverse reactivity, enabling various chemical modifications that can be exploited for synthetic chemistry and medicinal chemistry applications. Recent advancements in computational chemistry have facilitated the virtual screening of such scaffolds, identifying their suitability for binding to biological targets.

In the context of pharmaceutical development, 2-cyclobutylcyclobutan-1-amine has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. The cyclobutyl group, known for its stability and rigidity, can enhance the metabolic stability of drug candidates, while the amine functionality provides opportunities for hydrogen bonding interactions with biological receptors. These attributes make it a promising building block for designing small-molecule inhibitors or modulators.

Recent studies have highlighted the utility of bicyclic amines in addressing various therapeutic challenges. For instance, derivatives of this class have been explored as scaffolds for kinase inhibitors, where the rigid structure helps to optimize binding affinity and selectivity. The cyclobutyl moiety’s ability to adopt specific conformations can be leveraged to mimic key interactions within protein binding pockets, thereby improving drug-like properties.

Moreover, the synthesis of 2-cyclobutylcyclobutan-1-amine has been optimized through modern catalytic methods, including transition-metal-catalyzed reactions that enhance efficiency and yield. Such synthetic advancements have made it more accessible for researchers to explore its derivatives, leading to a growing body of literature on its pharmacological profile. Preclinical studies have begun to unravel its potential in modulating pathways relevant to neurological disorders, cancer, and inflammation.

The compound’s unique electronic properties, arising from its conjugated system and heteroatom presence, also make it attractive for material science applications. Researchers have investigated its behavior as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes exhibit interesting catalytic activities and luminescent properties, opening avenues for applications in sensors and optoelectronic devices.

From a computational perspective, 2-cyclobutylcyclobutan-1-amine has been subjected to extensive molecular dynamics simulations to understand its dynamic behavior in solution and solid states. These simulations have provided insights into how conformational flexibility influences its interactions with biological targets, guiding medicinal chemists in designing more effective analogs. The integration of machine learning models with experimental data has further accelerated the discovery process by predicting optimal modifications.

The growing interest in bicyclic amine derivatives stems from their ability to exhibit dual functionality—both as a pharmacophore and a structural scaffold. This duality allows for versatile chemical transformations while maintaining high molecular complexity, which is often crucial for achieving therapeutic efficacy. As drug discovery continues to evolve towards more sophisticated molecular architectures, compounds like 2-cyclobutylcyclobutan-1-amine are expected to play an increasingly pivotal role.

In conclusion, 2-cyclobutylcyclobutan-1-amine (CAS No. 1595973-38-8) represents a fascinating compound with broad implications across chemistry and medicine. Its unique structural features offer opportunities for innovation in drug design and material science alike. As research progresses, further exploration into its derivatives will likely uncover new applications that underscore its significance in modern chemical research.